(2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol

• IUPAC Name: (2R)-2-amino-2-(3-fluoro-2-methylphenyl)ethanol
• InChI: InChI=1S/C9H12FNO/c1-6-7(9(11)5-12)3-2-4-8(6)10/h2-4,9,12H,5,11H2,1H3/t9-/m0/s1
• InChI Key: GVNZWQHIVZKYMX-VIFPVBQESA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C(CO)N
• Isomeric SMILES: CC1=C(C=CC=C1F)[C@H](CO)N
• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol

Description

(2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol is a chiral compound that belongs to the class of beta-adrenergic agonists. It is commonly known as salbutamol or albuterol and is widely used as a bronchodilator in the treatment of asthma and other respiratory disorders. The compound has been extensively studied due to its therapeutic potential and pharmacological properties.

Mechanism of Action

The mechanism of action of (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol involves the activation of beta-2 adrenergic receptors in the lungs. The compound binds to the receptor and stimulates the production of cyclic adenosine monophosphate (cAMP), which in turn activates protein kinase A (PKA). PKA phosphorylates various proteins involved in smooth muscle contraction, leading to relaxation of the airway and increased airflow.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol are mainly related to its bronchodilator activity. The compound increases the diameter of the airways, reduces airway resistance, and improves lung function. It also reduces inflammation and mucus production in the airways, leading to improved respiratory symptoms.

Advantages and Limitations for Lab Experiments

The advantages of using (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol in lab experiments include its well-established pharmacological properties, its selective targeting of beta-2 adrenergic receptors, and its ability to induce bronchodilation. However, the compound has some limitations, including its potential for inducing tachycardia and other cardiovascular side effects, its short half-life, and its potential for inducing tolerance with prolonged use.

Future Directions

There are several future directions for research on (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol. These include:
1. Development of new formulations and delivery methods to improve the efficacy and safety of the compound.
2. Investigation of the potential use of the compound in the treatment of other respiratory disorders, such as chronic obstructive pulmonary disease (COPD) and cystic fibrosis.
3. Exploration of the molecular mechanisms underlying the bronchodilator activity of the compound and the development of new drugs that target these mechanisms.
4. Investigation of the potential use of the compound in combination with other drugs for the treatment of respiratory disorders.
5. Exploration of the potential use of the compound in the prevention of exercise-induced bronchoconstriction.
In conclusion, (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol is a well-studied compound with established pharmacological properties and therapeutic potential in the treatment of respiratory disorders. Further research is needed to explore its full potential and to develop new drugs that target its mechanisms of action.

Scientific Research Applications

The scientific research application of (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol is mainly focused on its bronchodilator activity and its potential use in the treatment of respiratory disorders. The compound is known to selectively target beta-2 adrenergic receptors in the lungs, leading to relaxation of the smooth muscles and increased airflow. It has been extensively studied in preclinical and clinical trials, and its efficacy and safety have been well established.